Methyl 3-oxooctanoate
Cat. No. B1594576
M. Wt: 172.22 g/mol
InChI Key: YKLCWZMIZHQGFV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05194671
Procedure details
Under the same conditions as in Example 1, 116 g (1.0 mol) of methyl acetoacetate in a mixture of 520 ml of methylene chloride and 30 ml of methyl ethyl ketone were reacted with 77.8 g (1.05 mol) of calcium hydroxide and 148.0 g (1.1 mol) of hexanoyl chloride. The pH in the subsequent reaction with ammonia was adjusted to 9.2. This gave 165 g (GC purity 78.5%) of methyl hexanoylacetate (yield 75.0%).
Yield
75%
Identifiers
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REACTION_CXSMILES
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[C:1]([O:7][CH3:8])(=[O:6])[CH2:2][C:3]([CH3:5])=[O:4].[OH-].[Ca+2].[OH-].[C:12](Cl)(=O)[CH2:13][CH2:14][CH2:15]CC.N>C(Cl)Cl.C(C(C)=O)C>[C:3]([CH2:2][C:1]([O:7][CH3:8])=[O:6])(=[O:4])[CH2:5][CH2:12][CH2:13][CH2:14][CH3:15] |f:1.2.3|
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Inputs
Step One
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Name
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Quantity
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116 g
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Type
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reactant
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Smiles
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C(CC(=O)C)(=O)OC
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Name
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Quantity
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520 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Name
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Quantity
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30 mL
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Type
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solvent
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Smiles
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C(C)C(=O)C
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Step Two
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Name
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Quantity
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77.8 g
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Type
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reactant
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Smiles
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[OH-].[Ca+2].[OH-]
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Name
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Quantity
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148 g
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Type
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reactant
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Smiles
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C(CCCCC)(=O)Cl
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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N
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(CCCCC)(=O)CC(=O)OC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 165 g | |
| YIELD: PERCENTYIELD | 75% | |
| YIELD: CALCULATEDPERCENTYIELD | 95.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
